2-Thiopheneethanol
Cat. No. B144495
Key on ui cas rn:
5402-55-1
M. Wt: 128.19 g/mol
InChI Key: VMJOFTHFJMLIKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449580B2
Procedure details
10.0 g of 2-thiopheneethanol, 5.9 g of paraformaldehyde, and 28.7 g of magnesium bromide were added to 780 mL of acetonitrile, and the resulting mixture was refluxed for 24 hours. The reaction product solution was cooled to room temperature and concentrated by evaporation under reduced pressure. To the residue, 100 mL of water and 150 mL of n-hexane were added, and the resulting mixture was stirred for 5 minutes. The organic layer was separated and dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was distilled under reduced pressure to obtain 4.7 g (yield of 43%) of the title compound, of which analysis data were the same as obtained in Example 14.
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][CH2:7][OH:8].[CH2:9]=O.[Br-].[Mg+2].[Br-]>C(#N)C>[S:1]1[C:2]2[CH2:6][CH2:7][O:8][CH2:9][C:3]=2[CH:4]=[CH:5]1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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|
Smiles
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S1C(=CC=C1)CCO
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Name
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|
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Quantity
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5.9 g
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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28.7 g
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Type
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reactant
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Smiles
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[Br-].[Mg+2].[Br-]
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Name
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Quantity
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780 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the resulting mixture was stirred for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting mixture was refluxed for 24 hours
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Duration
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24 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated by evaporation under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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To the residue, 100 mL of water and 150 mL of n-hexane were added
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled under reduced pressure
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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|
Smiles
|
S1C=CC=2COCCC21
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.7 g | |
| YIELD: PERCENTYIELD | 43% | |
| YIELD: CALCULATEDPERCENTYIELD | 43% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
